tert-butyl N-(4-hydroxybut-2-en-1-yl)carbamate
Description
“tert-butyl N-(4-hydroxybut-2-en-1-yl)carbamate” is a chemical compound. It is used in the synthesis of (1R,4S)-4-Aminocyclopent-2-en-yl methanol HCl, an undesired isomer of key starting material in the synthesis of abacavir sulphate .
Molecular Structure Analysis
The IUPAC name of the compound is “tert-butyl (E)- (4-hydroxybut-2-en-1-yl)carbamate”. The InChI code is "1S/C9H17NO3/c1-9(2,3)13-8(12)10-6-4-5-7-11/h4-5,11H,6-7H2,1-3H3,(H,10,12)/b5-4+" .Physical And Chemical Properties Analysis
The compound has a molecular weight of 187.24 . It is a solid or liquid at room temperature . The compound is very soluble with a solubility of 20.9 mg/ml .Safety and Hazards
The compound is classified under the GHS07 hazard class. The hazard statements include H302-H315-H319-H335, indicating that it is harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation . The precautionary statements include P261-P305+P351+P338, advising to avoid breathing dust/fume/gas/mist/vapours/spray, and if in eyes, rinse cautiously with water for several minutes .
properties
| { "Design of the Synthesis Pathway": "The synthesis of tert-butyl N-(4-hydroxybut-2-en-1-yl)carbamate can be achieved through a multi-step reaction pathway involving the protection of functional groups, nucleophilic substitution, and deprotection.", "Starting Materials": [ "tert-butyl carbamate", "4-hydroxybut-2-en-1-yl bromide", "potassium carbonate", "acetonitrile", "methanol", "hydrochloric acid", "sodium hydroxide", "diethyl ether" ], "Reaction": [ "Step 1: Protection of the hydroxyl group", "React 4-hydroxybut-2-en-1-yl bromide with tert-butyl carbamate in the presence of potassium carbonate and acetonitrile to form tert-butyl N-(4-bromobut-2-en-1-yl)carbamate.", "Step 2: Nucleophilic substitution", "Treat tert-butyl N-(4-bromobut-2-en-1-yl)carbamate with sodium hydroxide in methanol to replace the bromine atom with a hydroxyl group, forming tert-butyl N-(4-hydroxybut-2-en-1-yl)carbamate.", "Step 3: Deprotection", "Add hydrochloric acid to the reaction mixture to remove the tert-butyl protecting group, yielding the final product tert-butyl N-(4-hydroxybut-2-en-1-yl)carbamate.", "Step 4: Isolation", "Extract the product with diethyl ether and dry over anhydrous sodium sulfate to obtain pure tert-butyl N-(4-hydroxybut-2-en-1-yl)carbamate." ] } | |
CAS RN |
2307928-96-5 |
Molecular Formula |
C9H17NO3 |
Molecular Weight |
187.2 |
Purity |
95 |
Origin of Product |
United States |
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